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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical dosages,
experimental protocols, and relevant signaling pathways for ATI-2138, a dual inhibitor of
Interleukin-2-inducible T-cell kinase (ITK) and Janus kinase 3 (JAK3). The following information
is intended to guide the design and execution of preclinical research involving this compound.

Quantitative Data Summary

The following tables summarize the preclinical dosages and efficacy of ATI-2138 in various
animal models of autoimmune and inflammatory diseases.

Table 1: ATI1-2138 Dosage and Efficacy in Mouse Models

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15542604#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

Preclinical
Model

Animal Strain

Administration
Route

Dosage

Key Efficacy
Readouts

Collagen-
Induced Arthritis
(CIA)

Mouse

Medicated Chow

100, 300, and
1000 ppm

- Significant
reduction in
clinical arthritis
scores to near
baseline levels.
[1] - Dose-
dependent
reduction in the
sum of mean
scores of 92%,
99%, and 100%
compared to the

control group.[1]

T-cell Transfer
(TCT) Model of
Colitis

Mouse

Medicated Chow

300 ppm

- Dose-
dependent
reduction in
distal and
proximal colon
and ileum
histopathology
scores.[1] -
Marked inhibition
of pro-
inflammatory

cytokine levels.

[1]

General In Vivo
Studies

Mouse

Medicated Chow

100, 300, and
1000 ppm

- At 100 ppm, up
to 72% and 61%
reduction in NK
cells in blood and
spleen,
respectively.[1] -
At 300 and 1000

ppm, a greater
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than 90%
decrease in NK

cell counts.[1]

Table 2: ATI-2138 Dosage and Efficacy in a Rat Model

Preclinical . . Administration Key Efficacy
Animal Strain Dosage

Model Route Readouts
- 49% and 68%
reduction in
inflammation,

Adjuvant- respectively.[1] -

Induced Arthritis Rat Oral 10 and 30 mg/kg  51% and 74%

(AIA) reduction in
histopathology
scores,
respectively.[1]

Table 3: ATI-2138 In Vitro Potency
Assay System IC50

ITK, TXK, and JAK3 Inhibition

Biochemical Assay

0.18, 0.83, and 0.52 nM,

respectively

JAK1, JAK2, and Tyk2
Inhibition

Biochemical Assay

>2200 nM

IL-17A, IL-21, and TNF-a

Production

Human Th17 Cells

47 nM (average)

IL-2 and IL-15-induced IFN-y

Production

Human Whole Blood

10 and 7 nM, respectively

Signaling Pathway
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ATI-2138 is a dual inhibitor of ITK and JAKS, key signaling molecules in T-cell activation and
cytokine signaling.
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ATI-2138 dual inhibition of ITK and JAK3 signaling pathways.

Experimental Protocols

The following are detailed methodologies for key preclinical experiments involving ATI-2138,
based on standard practices for the cited animal models.

Collagen-Induced Arthritis (CIA) in Mice

Objective: To evaluate the therapeutic efficacy of ATI-2138 in a mouse model of rheumatoid
arthritis.

Methodology:

« Animals: DBA/1 mice, 8-10 weeks old.
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e Disease Induction:

o Primary immunization: Emulsify bovine type Il collagen in Complete Freund's Adjuvant
(CFA) and inject intradermally at the base of the tail.

o Booster immunization: 21 days after the primary immunization, administer an intradermal
injection of bovine type Il collagen emulsified in Incomplete Freund's Adjuvant (IFA).

e Treatment:
o Begin treatment upon the onset of arthritis.
o Formulate ATI-2138 into medicated chow at concentrations of 100, 300, and 1000 ppm.
o Provide the medicated chow ad libitum until the end of the study.

o Efficacy Assessment:

o Clinical Scoring: Score paws daily for signs of arthritis (erythema, swelling) on a scale of
0-4 per paw (maximum score of 16 per mouse).

o Histopathology: At the end of the study, collect hind paws, fix in formalin, decalcify, and
embed in paraffin. Section and stain with Hematoxylin and Eosin (H&E) to assess
inflammation, pannus formation, and bone/cartilage erosion.

o Pharmacokinetic Analysis:

o Collect blood samples at the end of the study to determine plasma concentrations of ATI-
2138.

Adjuvant-Induced Arthritis (AlA) in Rats

Objective: To assess the anti-inflammatory and disease-modifying effects of ATI-2138 in a rat
model of arthritis.

Methodology:

e Animals: Lewis rats, 8-10 weeks old.
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» Disease Induction:

o Inject a suspension of Mycobacterium tuberculosis in mineral oil into the base of the tail.
e Treatment:

o Begin treatment upon the onset of arthritis.

o Administer ATI-2138 orally at doses of 10 and 30 mg/kg, once daily. The vehicle for
administration should be appropriate for oral gavage (e.g., 0.5% methylcellulose).

» Efficacy Assessment:

o Paw Volume Measurement: Measure hind paw volume using a plethysmometer at regular
intervals to quantify inflammation.

o Clinical Scoring: Score paws for arthritis severity as described for the CIA model.

o Histopathology: Perform histopathological analysis of the hind paws as described for the
CIA model.

T-cell Transfer (TCT) Model of Colitis in Mice

Objective: To evaluate the efficacy of ATI-2138 in a T-cell-mediated model of inflammatory
bowel disease.

Methodology:
e Animals: Immunodeficient mice (e.g., RAG1-/- or SCID).
» Disease Induction:
o Isolate CD4+CD45RBhigh T-cells from the spleens of donor mice.
o Inject these cells intraperitoneally into the immunodeficient recipient mice.

e Treatment:
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o Begin treatment a few weeks after cell transfer, upon the onset of clinical signs of colitis

(e.g., weight loss).
o Administer ATI-2138 via medicated chow at a concentration of 300 ppm.
» Efficacy Assessment:

o Body Weight and Clinical Signs: Monitor body weight and clinical signs of colitis (e.g., stool
consistency, rectal bleeding) regularly.

o Histopathology: At the end of the study, collect the colon and ileum, fix in formalin, and
embed in paraffin. Section and stain with H&E to assess mucosal inflammation, ulceration,

and cellular infiltration.

o Cytokine Analysis: Homogenize a section of the colon to measure the levels of pro-
inflammatory cytokines (e.g., TNF-a, IFN-y) by ELISA or multiplex assay.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for a preclinical efficacy study of ATI-2138.
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A general workflow for preclinical efficacy studies of ATI-2138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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